Ethyl 4-[(4-bromophenyl)sulfonylamino]butanoate

• IUPAC Name: ethyl 4-[(4-bromophenyl)sulfonylamino]butanoate
• InChI: InChI=1S/C12H16BrNO4S/c1-2-18-12(15)4-3-9-14-19(16,17)11-7-5-10(13)6-8-11/h5-8,14H,2-4,9H2,1H3
• InChI Key: APUWWXRIGPENKU-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CCCNS(=O)(=O)C1=CC=C(C=C1)Br
• Molecular Formula: C12H16BrNO4S
• Molecular Weight: 350.23 g/mol

Description

Ethyl 4-[(4-bromophenyl)sulfonylamino]butanoate is a chemical compound that has been extensively studied for its potential applications in scientific research. It is a sulfonylurea-based compound that has shown promising results in various fields of research, including medicinal chemistry, biochemistry, and pharmacology. In

Mechanism of Action

The mechanism of action of Ethyl 4-[(4-bromophenyl)sulfonylamino]butanoate is not fully understood. However, it is believed to work by inhibiting the activity of sulfonylurea receptor 1 (SUR1) in pancreatic beta cells. This leads to an increase in insulin secretion and a decrease in blood glucose levels.
Biochemical and Physiological Effects:
Ethyl 4-[(4-bromophenyl)sulfonylamino]butanoate has been shown to have several biochemical and physiological effects. It has been found to increase insulin secretion in pancreatic beta cells, leading to a decrease in blood glucose levels. It has also been shown to inhibit the growth of cancer cells in vitro.

Advantages and Limitations for Lab Experiments

One advantage of using Ethyl 4-[(4-bromophenyl)sulfonylamino]butanoate in lab experiments is its potential as a tool for studying the mechanisms of insulin secretion and glucose regulation. However, one limitation is that its mechanism of action is not fully understood, which makes it difficult to interpret the results of experiments involving this compound.

Future Directions

There are several future directions for research involving Ethyl 4-[(4-bromophenyl)sulfonylamino]butanoate. One area of interest is the development of new drugs for the treatment of diabetes and cancer based on the structure of this compound. Another area of interest is the further study of its mechanism of action and its potential use as a tool in biochemical and pharmacological research. Additionally, the potential use of this compound in other areas of research, such as neuroscience and immunology, should be explored.

Synthesis Methods

Ethyl 4-[(4-bromophenyl)sulfonylamino]butanoate can be synthesized using a variety of methods. One such method involves the reaction of 4-bromobenzenesulfonyl chloride with ethyl 4-aminobutanoate in the presence of a base such as triethylamine. The resulting product is then purified using chromatography techniques.

Scientific Research Applications

Ethyl 4-[(4-bromophenyl)sulfonylamino]butanoate has been used in various scientific research studies. It has been found to have potential applications in medicinal chemistry, specifically in the development of new drugs for the treatment of diabetes and cancer. It has also been studied for its potential use as a tool in biochemical and pharmacological research.